Cas no 1807057-35-7 (Ethyl 4-cyano-2-iodo-6-nitrobenzoate)

• Product Name: Ethyl 4-cyano-2-iodo-6-nitrobenzoate
• CAS No: 1807057-35-7
• MF: C₁₀H₇IN₂O₄
• MW: 346.078054666519
• CID: 4958376
• Update Time: 2025-09-28

Ethyl 4-cyano-2-iodo-6-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-iodo-6-nitrobenzoate

• Inchi： 1S/C10H7IN2O4/c1-2-17-10(14)9-7(11)3-6(5-12)4-8(9)13(15)16/h3-4H,2H2,1H3
• InChI Key： ONMXXWLNRZLJSI-UHFFFAOYSA-N
• SMILES： IC1=CC(C#N)=CC(=C1C(=O)OCC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 2.3
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 4-cyano-2-iodo-6-nitrobenzoate

Ethyl 4-cyano-2-iodo-6-nitrobenzoate (CAS No. 1807057-35-7): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-cyano-2-iodo-6-nitrobenzoate (CAS No. 1807057-35-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and reactivity. This compound, characterized by its nitro, cyano, and iodo substituents, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique chemical properties make it particularly valuable for constructing complex pharmacophores, which are essential for developing novel therapeutic agents.

The molecular structure of Ethyl 4-cyano-2-iodo-6-nitrobenzoate consists of a benzoate core substituted with a cyano group at the 4-position, an iodo atom at the 2-position, and a nitro group at the 6-position. This arrangement imparts distinct electronic and steric properties to the molecule, enabling it to participate in a wide range of chemical transformations. The presence of the nitro group, in particular, makes it a useful precursor for further functionalization via reduction or nucleophilic aromatic substitution reactions.

In recent years, there has been a growing interest in leveraging such multifunctional intermediates to streamline synthetic pathways and enhance efficiency in drug discovery. The use of Ethyl 4-cyano-2-iodo-6-nitrobenzoate as a building block has been explored in several innovative approaches. For instance, researchers have utilized this compound to construct heterocyclic scaffolds that are known to exhibit potent biological activity. The iodo substituent, being highly reactive under palladium-catalyzed conditions, allows for cross-coupling reactions that can introduce additional functional groups or alter the electronic properties of the molecule.

One notable application of Ethyl 4-cyano-2-iodo-6-nitrobenzoate is in the synthesis of kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The cyano group can be further transformed into amide or carboxylic acid functionalities, which are common motifs in kinase inhibitors. Moreover, the nitro group can be reduced to an amine, providing another pathway for diversification. These transformations highlight the compound's potential as a starting material for generating libraries of drug-like molecules.

The pharmaceutical industry has also shown interest in using Ethyl 4-cyano-2-iodo-6-nitrobenzoate for developing antimicrobial agents. The combination of electron-withdrawing groups such as the nitro and cyano substituents enhances the lipophilicity and binding affinity of potential drug candidates. Recent studies have demonstrated its utility in synthesizing derivatives with improved activity against resistant bacterial strains. The iodo atom further facilitates modifications through cross-coupling reactions with aryl halides or boronic acids, enabling the introduction of diverse aromatic structures.

Another area where this compound has found utility is in the synthesis of fluorescent probes and dyes. The extended conjugation system provided by the nitro and cyano groups contributes to strong absorption and emission properties, making it suitable for applications in bioimaging and sensing technologies. Researchers have incorporated derivatives of Ethyl 4-cyano-2-iodo-6-nitrobenzoate into probes that detect specific biological targets with high sensitivity and selectivity.

The synthetic methodologies involving Ethyl 4-cyano-2-iodo-6-nitrobenzoate continue to evolve with advancements in catalytic systems and green chemistry principles. For example, recent developments in transition metal catalysis have enabled more efficient and sustainable routes for introducing new functional groups without compromising yield or purity. These innovations not only enhance the practicality of using this intermediate but also align with global efforts to promote environmentally friendly chemical processes.

In conclusion, Ethyl 4-cyano-2-iodo-6-nitrobenzoate (CAS No. 1807057-35-7) represents a valuable asset in modern pharmaceutical synthesis due to its structural versatility and reactivity. Its applications span across various therapeutic areas, including oncology, antimicrobial therapy, and bioimaging. As research continues to uncover new synthetic possibilities and biological functions, this compound is poised to remain a key intermediate in the development of next-generation pharmaceuticals.